2-(2-Bromophenyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid

• IUPAC Name: 3-(2-bromophenyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
• InChI: InChI=1S/C15H12BrNO4/c16-8-3-1-2-4-9(8)17-7-15-6-5-10(21-15)11(14(19)20)12(15)13(17)18/h1-6,10-12H,7H2,(H,19,20)
• InChI Key: YSWNWJUKLUOERO-UHFFFAOYSA-N
• Canonical SMILES: C1C23C=CC(O2)C(C3C(=O)N1C4=CC=CC=C4Br)C(=O)O
• Molecular Formula: C15H12BrNO4
• Molecular Weight: 350.16 g/mol
• CAS No.: 1005150-97-9

Description

2-(2-Bromophenyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid is a useful research compound. Its molecular formula is C15H12BrNO4 and its molecular weight is 350.168. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• The compound undergoes reactions forming various derivatives, which are significant in structural chemistry. For instance, the reaction of 5-arylfurfurilamines with maleic anhydride leads to the formation of related acids, important for understanding molecular structures and interactions (Nadirova et al., 2019).
• Additionally, the role of halogen substituents, such as bromine, in forming halogen bonds in derivatives of this compound contributes to the understanding of supramolecular architectures and molecular interactions (Gurbanov et al., 2021).

Molecular and Crystallography Analysis

• Studies on the molecular structure of derivatives, like the title molecule C20H23NO7, derived from similar compounds, provide insights into molecular conformations and bonding, useful in crystallography and materials science (Toze et al., 2013).

Chemical Synthesis and Reactions

• The compound serves as a starting point in various chemical syntheses, leading to novel molecular structures and potential applications in material science. For example, its derivatives undergo reactions with acetylenedicarboxylic acid, forming structurally complex molecules (Nagarajan et al., 1983).
• The synthesis of isoindoline-4-carboxylic acids by aromatization of 3a,6-epoxyisoindoles in alkaline media showcases a method to produce target products efficiently, which has implications in pharmaceutical and material sciences (Zubkov et al., 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Without more specific information, it’s difficult to predict how this compound might interact with biological systems or other chemicals.